1-Amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one

• Molecular Formula: C12H13ClFNO
• Molecular Weight: 241.69 g/mol
• IUPAC Name: 3-amino-5-(5-chloro-2-fluorophenyl)cyclohexan-1-one
• InChI: InChI=1S/C12H13ClFNO/c13-8-1-2-12(14)11(5-8)7-3-9(15)6-10(16)4-7/h1-2,5,7,9H,3-4,6,15H2
• InChI Key: QUNJKGDNVRBTHL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)CC1N)C2=C(C=CC(=C2)Cl)F

Description

1-Amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one is a useful research compound. Its molecular formula is C12H13ClFNO and its molecular weight is 241.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5-(5-chloro-2-fluorophenyl)cyclohexane-1,3-dione (2 g) and ammonium acetate (1.9 g) in ethanol (15 ml) was refluxed for 15 hours. The reaction solution was concentrated under reduced pressure, and to the residue were added water (30 ml) and ethyl acetate (150 ml). The mixture was shaken, and the separated upper layer was washed with water and concentrated under reduced pressure. The residue was washed with ethyl acetate and dried to give 1-amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one (1.45 g) as yellow crystals.